4-Bromo-3-methylpyridine hydrochloride

• IUPAC Name: 4-bromo-3-methylpyridine;hydrochloride
• InChI: InChI=1S/C6H6BrN.ClH/c1-5-4-8-3-2-6(5)7;/h2-4H,1H3;1H
• InChI Key: KQFBHVJLZVHFFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)Br.Cl
• Molecular Formula: C6H7BrClN
• DSSTOX Substance ID: DTXSID60596873
• Molecular Weight: 208.48 g/mol
• CAS No.: 40899-37-4

Description

4-Bromo-3-methylpyridine hydrochloride (4-BMPHCl) is a compound of bromine, methyl, and pyridine, and is used in a wide variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and organic solvents, and is relatively stable under normal laboratory conditions. 4-BMPHCl has a wide range of applications, including organic synthesis, analytical chemistry and biochemistry, and has been used to study the mechanism of action of various enzymes, as well as the biochemical and physiological effects of various drugs.

Scientific Research Applications

• Chemical Equilibria and Spectral Studies : Kojima (1988) investigated the effects of pressure and temperature on octahedral-tetrahedral equilibria in solutions of 4-Methylpyridine and 2-Methylpyridine with Cobalt(II) halides. This research provides insights into the behavior of pyridine derivatives under varying conditions, which can be crucial for chemical synthesis and analysis (Kojima, 1988).

• Synthesis and Crystal Structure Analysis : Wang et al. (2008) synthesized a compound involving 4-Methylpyridine, demonstrating the application of pyridine derivatives in forming new chemical structures with potential biological activities. The study provides valuable information on the synthesis process and crystal structure of pyridine-based compounds (Wang, Nong, Sht, & Qi, 2008).

• Pharmaceutical and Biological Applications : A study by Ahmad et al. (2017) described the synthesis of novel pyridine derivatives for potential biological applications. This research highlights the role of pyridine derivatives in the development of new compounds with specific biological activities, including anti-thrombolytic and biofilm inhibition properties (Ahmad et al., 2017).

• Materials Science and Nonlinear Optics : Anwar et al. (2000) discussed the preparation of ionic 4-amino-1-methylpyridinium benzenesulfonate salts for applications in second-order nonlinear optics. This work demonstrates the potential of pyridine derivatives in materials science, particularly in the development of materials with specific optical properties (Anwar, Okada, Oikawa, & Nakanishi, 2000).

• Mechanistic Insights in Chemical Reactions : The research by Johnson et al. (2011) on the inactivation mechanism of dimethylarginine dimethylaminohydrolase by 4-halopyridines provided valuable mechanistic insights. This study is significant for understanding the chemical interactions and potential applications of pyridine derivatives in enzyme-related processes (Johnson et al., 2011).

Safety and Hazards

The compound is classified as a warning under the GHS07 signal word. It has hazard statements H315, H319, H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261, P305, P338, P351, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and in case of contact with eyes, rinse cautiously with water for several minutes.

Mechanism of Action

Target of Action

It is known to react with 1,2-ethanediamine and 1,3-propanediamine to form the corresponding diamines .

Mode of Action

It is known to participate in suzuki–miyaura coupling reactions . In these reactions, the compound may act as an electrophile, undergoing oxidative addition with a palladium catalyst to form a new palladium-carbon bond .

Biochemical Pathways

It is known to participate in multistep synthesis reactions, such as nitration, conversion from the nitro group to an amine, and bromination . These reactions can influence various biochemical pathways, depending on the context of the reaction.

Pharmacokinetics

The compound’s molecular weight (20848) and physical form (solid) suggest that it may have certain pharmacokinetic properties

Result of Action

Its participation in suzuki–miyaura coupling reactions and multistep synthesis reactions suggests that it can influence the formation of new compounds and potentially affect cellular processes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Bromo-3-methylpyridine hydrochloride. For instance, the compound should be stored at ambient temperature . It is also recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . These precautions suggest that the compound’s action can be influenced by environmental conditions such as temperature, humidity, and exposure to light.

Biochemical Analysis

Biochemical Properties

4-Bromo-3-methylpyridine hydrochloride plays a significant role in biochemical reactions, particularly in the synthesis of complex organic molecules. It interacts with various enzymes and proteins, facilitating the formation of new chemical bonds. For instance, it is often used in Suzuki-Miyaura coupling reactions, where it acts as a halide source . This compound’s interactions with biomolecules are primarily based on its ability to form covalent bonds with nucleophilic sites on enzymes and proteins, thereby modifying their activity and function.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to inhibit certain kinases, leading to changes in phosphorylation states of key signaling proteins . This inhibition can result in altered gene expression patterns and metabolic fluxes within the cell, ultimately affecting cell growth and proliferation.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor by binding to the active site of enzymes, preventing substrate access and subsequent catalytic activity . Additionally, it can induce changes in gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional machinery of the cell.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound is relatively stable under ambient conditions but may degrade over extended periods or under harsh conditions . Long-term exposure to this compound in in vitro or in vivo studies has shown that it can lead to sustained changes in cellular function, including persistent alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At low doses, it may exhibit minimal toxicity and primarily affect specific biochemical pathways . At higher doses, it can induce toxic effects, including cellular damage and organ dysfunction . These adverse effects are often associated with the compound’s ability to disrupt normal cellular processes and induce oxidative stress.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450s, which are responsible for its biotransformation and subsequent elimination from the body . This interaction can affect the metabolic flux of other substrates processed by these enzymes, potentially leading to altered metabolite levels and metabolic imbalances.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These interactions facilitate its localization to particular cellular compartments, where it can exert its biochemical effects. The compound’s distribution is influenced by its physicochemical properties, such as solubility and lipophilicity, which determine its ability to cross cellular membranes and accumulate in specific tissues.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It is often directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression, or to the mitochondria, where it can affect cellular respiration and energy production.